(3R,5S,7Z,9S,12E,14S)-14-ethyl-5-hydroxy-5-(hydroxymethyl)-7-methoxy-3,9,13-trimethyl-11-methylidene-1-oxacyclotetradeca-7,12-diene-2,4-dione

• Molecular Formula: C21H32O6
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (3R,5S,7Z,9S,12E,14S)-14-ethyl-5-hydroxy-5-(hydroxymethyl)-7-methoxy-3,9,13-trimethyl-11-methylidene-1-oxacyclotetradeca-7,12-diene-2,4-dione
• InChI: InChI=1S/C21H32O6/c1-7-18-15(4)9-13(2)8-14(3)10-17(26-6)11-21(25,12-22)19(23)16(5)20(24)27-18/h9-10,14,16,18,22,25H,2,7-8,11-12H2,1,3-6H3/b15-9+,17-10-/t14-,16+,18-,21-/m0/s1
• InChI Key: WOFFENQLRMDHKE-MEAVKYDDSA-N
• Isomeric SMILES: CC[C@H]1/C(=C/C(=C)C[C@@H](/C=C(/C[C@@](C(=O)[C@H](C(=O)O1)C)(CO)O)\OC)C)/C
• Canonical SMILES: CCC1C(=CC(=C)CC(C=C(CC(C(=O)C(C(=O)O1)C)(CO)O)OC)C)C
• synonyms: galbonolide; galbonolide A; rustmicin

Description

(3R,5S,7Z,9S,12E,14S)-14-ethyl-5-hydroxy-5-(hydroxymethyl)-7-methoxy-3,9,13-trimethyl-11-methylidene-1-oxacyclotetradeca-7,12-diene-2,4-dione is a natural product found in Micromonospora with data available.

Scientific Research Applications

Structural Investigations and Synthesis

• Studies on benzoxaphosphinane derivatives have explored structures related to complex organic compounds, which could be relevant in understanding the conformation and characteristics of the specified chemical (Małecka & Budzisz, 2001).

• Research on phthalimid-3-yl and-4-yl aminoethylenes and pyrroloquinolines, which include studies on fluorescence properties, may provide insights into the chemical behavior of similar complex organic molecules (Rangnekar & Rajadhyaksha, 1987).

• Synthetic studies towards the pinguisanes, including the synthesis of 4-epi-pinguisone, are relevant for understanding the synthetic pathways and potential applications of similar complex molecules (Baker et al., 1988).

Chemical Reactions and Properties

• Investigations into the synthesis of heterocyclic propellanes, including reactions of various ketones and derivatives, can provide valuable insights into the reactivity and potential applications of complex organic compounds (Malamidou-Xenikaki & Nicolaides, 1986).

• The study of the palladium-catalyzed intramolecular cyclization of alkadienyl-substituted 1,3-diketones offers insights into the catalytic processes that could be relevant for similar complex organic molecules (Goddard et al., 1995).

• Research on the transannular cyclization reaction of humulene 2,3-epoxide highlights the chemical transformations and potential synthetic routes for complex organic structures (Hayano & Shirahama, 1996).